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Cat. No.: B089820

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 2-
Anthraquinonecarboxylic acid (C1sHsOa4), a compound noted for its potential anti-
inflammatory properties.[1] This document summarizes its crystallographic data, details the
experimental protocols used for its structure determination, and presents key structural
features.

Crystallographic Data

The crystal structure of 2-Anthraquinonecarboxylic acid was determined using synchrotron
X-ray powder diffraction data and optimized with density functional theory (DFT) techniques.[2]
[3][4][5] The compound crystallizes in the triclinic space group P-1.[2][3][4][5] The asymmetric
unit contains two independent molecules of 2-Anthraquinonecarboxylic acid.[2][3][4][5] A
summary of the crystallographic data is presented in Table 1.
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Parameter Value
Formula Ci1s5HgOa4
Space Group P-1

a (A) 3.7942(2)[2][3][41[5]
b (A) 13.266(5)[2][3][4]

c (A) 22.835(15)[2][3][4]
a ) 73.355(30)[2][3][4]
B () 89.486(6)[2][3][4]

y (%) 86.061(1)[2][3][4]
Volume (A3) 1098.50(7)[2][3][4]
Z A[2][31[4][5]

Molecular and Crystal Packing

The crystal structure of 2-Anthraquinonecarboxylic acid features two independent molecules

in the asymmetric unit.[3][4][5] These molecules form hydrogen-bonded dimers, though the

dimers themselves are not centrosymmetric.[2][3][4][5] The crystal packing is characterized by

a herringbone arrangement of centrosymmetric pairs of molecules running parallel to the bc-

plane.[2][3][4] The molecules exhibit stacking along the short a-axis.[2][3][4][5]

While detailed tables of all bond lengths, bond angles, and torsion angles are available in the

deposited Crystallographic Information Framework (CIF) files, the original research indicates

that all these geometric parameters fall within normal ranges.[3]

Experimental Protocols

The determination of the crystal structure of 2-Anthraquinonecarboxylic acid involved a

multi-step process, as outlined below.

Sample Preparation and Data Collection
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o Recrystallization: The initial sample of 2-Anthraquinonecarboxylic acid was recrystallized
by sublimation to obtain long needles suitable for analysis.

e Synchrotron X-ray Powder Diffraction: High-resolution powder diffraction data were collected
at the Advanced Photon Source at Argonne National Laboratory.[4]

Structure Solution and Refinement

The crystal structure was solved and refined using the Rietveld method, a whole-pattern fitting
technique, implemented in the GSAS-II software package.[4] The refinement process was
complemented by Density Functional Theory (DFT) calculations to optimize the geometry of the
molecule.[2][3][4][5]

The following diagram illustrates the experimental workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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